N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide

• IUPAC Name: N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide
• InChI: InChI=1S/C16H15NO3/c1-19-15-5-3-2-4-13(15)16(18)17-12-6-7-14-11(10-12)8-9-20-14/h2-7,10H,8-9H2,1H3,(H,17,18)
• InChI Key: ZYGHIAGGMGTUPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OCC3
• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol

Description

N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide, also known as DBM, is a synthetic compound that has been found to have various biochemical and physiological effects. DBM is a benzamide derivative that has been extensively studied for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide is not fully understood. However, it has been proposed that N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide may act by inhibiting the NF-κB pathway, which is involved in inflammation and cancer cell growth. N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide has also been shown to inhibit the activity of histone deacetylases, which are enzymes involved in gene expression.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. In addition, N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide has been shown to have anti-cancer effects by inducing apoptosis in cancer cells and inhibiting cancer cell growth.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide is also stable and can be stored for long periods of time. However, one limitation of N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide is that it has low solubility in water, which can make it difficult to use in some experiments.

Future Directions

For research on N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide include investigating its mechanism of action and potential use in the treatment of other diseases.

Synthesis Methods

N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide can be synthesized through a multi-step process starting from 2-methoxybenzoic acid. The first step involves the conversion of 2-methoxybenzoic acid to 2-methoxybenzoyl chloride using thionyl chloride. The resulting 2-methoxybenzoyl chloride is then reacted with 2,3-dihydro-1-benzofuran in the presence of a base to obtain N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide.

Scientific Research Applications

N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide has been extensively studied for its potential use in scientific research. It has been found to have anti-cancer, anti-inflammatory, and neuroprotective properties. N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide has also been shown to inhibit the growth of breast cancer cells and induce apoptosis in cancer cells.